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ZONYL FS-300 in PEDOT:PSS Formulations

The table below summarizes the key roles and optimized concentrations of ZONYL FS-300 as reported in

previous scientific studies.

Application Role
Recommended
Concentration

Base
PEDOT:PSS
Formulation

Key Effect and Performance

Plasticizer for
Stretchable
Electrodes [1]

1 wt% Clevios PH1000
with 5 wt% DMSO

[1]

Enabled withstanding >5000
stretching cycles (0-10% strain);

improved mechanical compliance &
adhesion [2] [1].

Interface Modifier
in Hole Transport
Layer [3]

Not specified in
abstract

Modified
PEDOT:PSS for

PeLEDs [3]

Reduced hole injection barrier &
exciton quenching; achieved high

device efficiency (17.90 cd A⁻¹) &
flexibility [3].
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Here are the methodologies adopted in past studies for incorporating ZONYL FS-300 into PEDOT:PSS.

Protocol 1: Creating Stretchable Conductive Films

Formulate the Solution: To an aqueous solution of PEDOT:PSS (e.g., Clevios PH1000), add 5
wt% Dimethyl Sulfoxide (DMSO) as a conductivity enhancer, followed by 1 wt% ZONYL FS-
300 [1].
Mix Thoroughly: Ensure the solution is stirred adequately to achieve a homogeneous mixture.

Deposit and Dry: Coat the solution onto your substrate (e.g., a pre-strained PDMS substrate)
using your preferred method (e.g., spin-coating, blade-coating) and allow it to dry [1].

Protocol 2: Modifying the Hole Transport Layer

Dope the HTL: Introduce a non-conductive fluorosurfactant, Zonyl FS-300, directly into the
PEDOT:PSS hole transport layer solution [3].

Process the Device: Proceed with the standard fabrication steps for your light-emitting diode,
which includes depositing the modified PEDOT:PSS layer, the perovskite emitter, and other

functional layers [3].
Use a Flexible Electrode: The reported device employed a polymer-silver nanowire
composite as the flexible electrode [3].

This workflow summarizes the general experimental process based on the cited research:

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://www.smolecule.com/products/s1833096?utm_src=pdf-body
https://www.smolecule.com/products/s1833096?utm_src=pdf-body
https://www.smolecule.com/products/s1833096?utm_src=pdf-body
https://www.ossila.com/pages/pedot-pss-properties
https://www.ossila.com/pages/pedot-pss-properties
https://www.smolecule.com/products/s1833096?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/31573174/
https://pubmed.ncbi.nlm.nih.gov/31573174/
https://pubmed.ncbi.nlm.nih.gov/31573174/
https://www.smolecule.com/products/s1833096?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Start Experiment

Solution Preparation
Add 1 wt% ZONYL FS-300 & 5 wt% DMSO

to PEDOT:PSS (e.g., Clevios PH1000)

Substrate Preparation
(e.g., pre-strained PDMS)

Deposition & Coating
Spin-coating or other methods

Drying & Film Formation

Device Integration
(if applicable)

Performance Testing
Mechanical & Electrical Properties

Click to download full resolution via product page

Critical Notice on Discontinuation and Alternatives

According to ChemPoint, ZONYL FS-300 and related Zonyl products were discontinued between 2009

and 2014 and were replaced by the Capstone series, which is based on short-chain chemistry that cannot

break down to PFOA or PFOS [4].
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Official Replacement Guidance: The manufacturer recommended Capstone FS-30 or Capstone
FS-34 as the closest replacements for ZONYL FS-300 [4].
Important Update: As of early 2025, the Capstone product line has also been discontinued [4].

Suggested Alternative Path: ChemPoint now recommends investigating ICT Thetawet,
Thetaguard, and Thetapel fluorosurfactants and fluoropolymers, or Momentive CoatOSil and
Silquest silicone-based surface-modifying additives as potential alternatives [4].

Frequently Asked Questions

Is there a one-to-one replacement for ZONYL FS-300? No. The replacement products (now also

discontinued) were not a direct one-to-one substitute [4]. Reformulation and testing at multiple

concentrations were necessary to match previous performance.

How should I approach reformulation without ZONYL or Capstone? It is crucial to calculate the

concentration based on the active ingredient amount when evaluating a new surfactant [4]. For any

new alternative, it is recommended to test at least three different concentrations near or above the

previous ZONYL concentration to find the optimum [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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